9-(4-chlorophenyl)-1,7-dimethyl-3-propyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione

• CAS RN: 850728-73-3
• Molecular Formula: C19H22ClN5O2
• Molecular Weight: 387.87
• IUPAC Name: 9-(4-chlorophenyl)-1,7-dimethyl-3-propyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione
• InChI: InChI=1S/C19H22ClN5O2/c1-4-9-23-17(26)15-16(22(3)19(23)27)21-18-24(10-12(2)11-25(15)18)14-7-5-13(20)6-8-14/h5-8,12H,4,9-11H2,1-3H3
• InChI Key: YJQYLDLMUIYRFU-UHFFFAOYSA-N
• SMILES: CCCN1C(=O)C2=C(N=C3N2CC(CN3C4=CC=C(C=C4)Cl)C)N(C1=O)C
• solubility: not available

Description

Pyrimidine is a six-membered heterocyclic organic compound containing two nitrogen atoms at 1st and 3rd positions. Pyrimidines and their fused analogues form a large group of heterocyclic compounds. They are an integral part of DNA and RNA and impart diverse pharmacological properties. Pyrimidine derivatives have been described with a wide range of biological potential i.e. anticancer, antiviral, antimicrobial, anti-inflammatory, analgesic, antioxidant and antimalarial etc.

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives can vary greatly depending on the specific substituents attached to the pyrimidine ring. The structure of “9-(4-chlorophenyl)-1,7-dimethyl-3-propyl-7,8-dihydro-6H-purino[7,8-a]pyrimidine-2,4-dione” would include a pyrimidine ring fused with a purine ring, with various substituents attached.

Chemical Reactions Analysis

The chemical reactions involving pyrimidine derivatives can be quite diverse, depending on the specific substituents present on the pyrimidine ring.

Future Directions

Pyrimidine derivatives are a promising area of research due to their wide range of biological activities. Future research may focus on developing new synthetic methods for these compounds, studying their mechanisms of action, and exploring their potential therapeutic applications.